Cas no 61148-00-3 (Phenol, 5-(2-chloro-4-nitrophenoxy)-2-nitro-)

• Product Name: Phenol, 5-(2-chloro-4-nitrophenoxy)-2-nitro-
• CAS No: 61148-00-3
• MF: C₁₂H₇ClN₂O₆
• MW: 310.646782159805
• CID: 490684
• PubChem ID: 14653471
• Update Time: 2025-04-19

Phenol, 5-(2-chloro-4-nitrophenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(2-chloro-4-nitrophenoxy)-2-nitro-
• 5-(2-chloro-4-nitrophenoxy)-2-nitrophenol
• 61148-00-3
• DTXSID50562643

• Inchi： 1S/C12H7ClN2O6/c13-9-5-7(14(17)18)1-4-12(9)21-8-2-3-10(15(19)20)11(16)6-8/h1-6,16H
• InChI Key： PBKJCJHZPIPQNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=C(C=1)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.99931
• Monoisotopic Mass: 309.9992636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.74